Retrochalcones
Retrochalcones are a class of natural polyphenolic compounds derived from flavanones through cis-trans isomerization. These molecules exhibit diverse biological activities, including antioxidant, anti-inflammatory, and antimicrobial properties. Structurally, retrochalcones feature an enol form with a conjugated double bond system that enhances their potential for interaction with various biological targets.
Retrochalcones are commonly found in plants such as citrus fruits, apples, and some legumes. They play a crucial role in the protection of these organisms against oxidative stress and other environmental factors. In pharmaceutical research, these compounds have shown promise due to their multifaceted pharmacological activities. Studies suggest that retrochalcones may serve as potential agents for treating inflammatory diseases, cancer, and neurological disorders.
Given their structural characteristics and biological potentials, retrochalcones are of significant interest in both academic research and industrial applications, particularly in the development of natural products with therapeutic value.

Structure | Chemical Name | CAS | MF |
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4'-Fluorochalcone | 399-10-0 | C15H11FO |
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2-Propen-1-one,1-(4-methoxyphenyl)-3-phenyl-, (2E)- | 22966-19-4 | C16H14O2 |
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Echinatin | 34221-41-5 | C16H14O4 |
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2-Propen-1-one,3-(1,3-benzodioxol-5-yl)-1-(4-bromophenyl)- | 36716-01-5 | C16H11BrO3 |
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2-Propen-1-one,3-(2,4-dimethoxyphenyl)-1-(4-fluorophenyl)- | 336101-27-0 | C17H15FO3 |
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2-Propen-1-one,1-(4-hydroxyphenyl)-3-phenyl-, (2E)- | 38239-52-0 | C15H12O2 |
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2-Propen-1-one,1,1'-(1,4-phenylene)bis[3-(9-anthracenyl)- | 26473-76-7 | C40H26O2 |
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2-Propen-1-one,1-(4-bromophenyl)-3-phenyl- | 2403-27-2 | C15H11BrO |
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4'-Chlorochalcone | 956-02-5 | C15H11ClO |
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4-chlorochalcone | 956-04-7 | C15H11ClO |
Related Literature
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Wenjing Lu,Yifang Gao,Yuan Jiao,Shaomin Shuang,Chenzhong Li,Chuan Dong Nanoscale, 2017,9, 11545-11552
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Kaitie A. Giffin,Ilia Korobkov,R. Tom Baker Dalton Trans., 2015,44, 19587-19596
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Xiaofeng Xie,Jianqiang Luo,Jing Sun New J. Chem., 2017,41, 7938-7946
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Jiyou Han,Miae Won,Ji Hyeon Kim,Kyungim Min,Paramesh Jangili,Jong Seung Kim Chem. Soc. Rev., 2020,49, 7856-7878
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Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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